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Abstract

Nikkomycin Z is a naturally occurring peptidyl nucleoside antibiotic with potent antifungal
properties.[1][2][3] It functions as a competitive inhibitor of chitin synthase, an essential enzyme
for fungal cell wall integrity, making it a promising candidate for antifungal drug development.[1]
[41[5][6][7] This technical guide provides an in-depth overview of the chemical structure,
physicochemical properties, mechanism of action, and biological activity of Nikkomycin Z.
Detailed protocols for key experimental assays are provided to facilitate further research and
development.

Chemical Structure and Physicochemical Properties

Nikkomycin Z belongs to the nikkomycin class of antibiotics, which are produced by
Streptomyces species.[8] Its structure consists of a pyrimidine nucleoside linked to a unique
amino acid moiety.[1]

Chemical Structure:

e IUPAC Name: (2S)-2-[[(2S,3S,4S)-2-amino-4-hydroxy-4-(5-hydroxy-2-pyridinyl)-3-
methylbutanoyllamino]-2-[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-
yl]acetic acid
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e Molecular Formula: C20H25N5010
e Molecular Weight: 495.44 g/mol [4][7]
Physicochemical Properties:

A summary of the key physicochemical properties of Nikkomycin Z is presented in Table 1.

Property Value Reference
Molecular Weight 495.44 g/mol 41071
Molecular Formula C20H25N5010

Water: = 100 mg/mL (201.84

Solubility
mM)
Physical State Solid powder
CAS Number 59456-70-1 [5][6]

Mechanism of Action

Nikkomycin Z exerts its antifungal effect by competitively inhibiting chitin synthase, a crucial
enzyme in the biosynthesis of chitin.[1][4][5][6][7] Chitin is a vital structural component of the
fungal cell wall, providing osmotic stability and rigidity. The absence of chitin in mammalian
cells makes chitin synthase an attractive target for selective antifungal therapy.[1][7]

The inhibitory action of Nikkomycin Z stems from its structural similarity to the natural
substrate of chitin synthase, uridine diphosphate N-acetylglucosamine (UDP-GIcNACc).[1] This
structural mimicry allows Nikkomycin Z to bind to the active site of the enzyme, thereby
blocking the polymerization of N-acetylglucosamine into chitin chains.[1] The disruption of chitin
synthesis leads to a weakened cell wall, osmotic instability, and ultimately, fungal cell lysis and
death.[1][8]

The effectiveness of Nikkomycin Z is dependent on its transport into the fungal cell, which is
mediated by a dipeptide permease system.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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